![molecular formula C21H24O6 B1251465 (-)-3,4-Dimethoxy-3,4-desmethylenedioxycubebin](/img/structure/B1251465.png)
(-)-3,4-Dimethoxy-3,4-desmethylenedioxycubebin
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Overview
Description
(-)-3,4-dimethoxy-3,4-desmethylenedioxycubebin is a lignan that consists of tetrahydrofuran-2-ol substituted by a 1,3-benzodioxol-5-ylmethyl group at positions 3 and a 3,4-dimethoxybenzyl group at position 4 (the 3R,4R stereoisomer). It is isolated from the leaves of Piper nigrum and exhibts histamine release inhibitory activity. It has a role as a histamine antagonist and a plant metabolite. It is a member of benzodioxoles, a cyclic acetal, a lactol, a lignan and a secondary alcohol.
Scientific Research Applications
Melanogenesis Stimulation
A study conducted by Matsuda et al. (2004) found that (-)-3,4-Dimethoxy-3,4-desmethylenedioxycubebin exhibited significant stimulatory effects on melanogenesis in murine B16 melanoma cells. This compound was isolated from the methanolic extract of Piper nigrum L. leaves and showed activity without significantly affecting cell proliferation (Matsuda et al., 2004).
Molecular Docking and Antimicrobial Activity
Alfarisi et al. (2020) conducted a study involving the synthesis of 3,4-dimethoxy-β-nitrostyrene derivatives, including molecular docking studies to explore their interactions with protein tyrosine phosphatase 1B (PTP1B). This enzyme is significant in various cellular functions and type 2 diabetes. The derivatives showed potential antifungal activity, and 3,4-ethylenedioxy-β-methyl-β-nitrostyrene emerged as a promising candidate as a PTP1B inhibitor (Alfarisi et al., 2020).
Antimicrobial and ADMET Screenings
Research by Naqvi (2018) involved synthesizing and characterizing analogues of 3,4-Dimethoxy-2’-Hydroxy-5’-methyl chalcone, including in-silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) screenings. These compounds were also tested for in-vitro antimicrobial screenings, demonstrating their potential in pharmacodynamics and pharmacokinetics (Naqvi, 2018).
Conductive and Magnetic Properties
A study by Zotti et al. (2000) explored the conductive and magnetic properties of materials like poly(3,4-dimethoxypyrrole) and poly(3,4-dimethoxythiophene). Their research provided insights into the electrical properties of these materials, offering potential applications in electronics (Zotti et al., 2000).
Metabolism in Rats
Paek et al. (2006) investigated the in vitro and in vivo metabolic pathway of HM-30181, which includes a 3,4-dimethoxy derivative, in rats. The study provided insights into the metabolism of this compound, which could be relevant for drug development (Paek et al., 2006).
properties
Molecular Formula |
C21H24O6 |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
(3R,4R)-3-(1,3-benzodioxol-5-ylmethyl)-4-[(3,4-dimethoxyphenyl)methyl]oxolan-2-ol |
InChI |
InChI=1S/C21H24O6/c1-23-17-5-3-13(9-19(17)24-2)7-15-11-25-21(22)16(15)8-14-4-6-18-20(10-14)27-12-26-18/h3-6,9-10,15-16,21-22H,7-8,11-12H2,1-2H3/t15-,16+,21?/m0/s1 |
InChI Key |
VHLUROMCVXTWNM-PTHSTZKBSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)C[C@H]2COC([C@@H]2CC3=CC4=C(C=C3)OCO4)O)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)CC2COC(C2CC3=CC4=C(C=C3)OCO4)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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